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Cat. No.: B3148593

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(2-Bromo-5-nitrophenyl)ethanone is a substituted acetophenone derivative that holds
significant interest within the scientific community, particularly in the realms of organic synthesis
and medicinal chemistry. Its trifunctional nature, featuring a reactive ketone, a bromine atom,
and a nitro group, makes it a versatile building block for the synthesis of a wide array of more
complex molecules. This guide provides a comprehensive overview of the chemical properties,
synthesis, and potential applications of this compound, with a focus on data relevant to
research and development.

Chemical Properties

A thorough understanding of the physicochemical properties of 1-(2-Bromo-5-
nitrophenyl)ethanone is fundamental for its application in research and synthesis. The key
properties are summarized in the table below.
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Property Value Reference
CAS Number 65130-31-6 [L1121[3141[5]
Molecular Formula CsHeBrNOs3 [L112][31[41[5]
Molecular Weight 244.04 g/mol [1][6]
Appearance White to off-white solid

Melting Point Not available

Boiling Point Not available

Solubility Not available

Storage Store at room temperature [3114]

Spectroscopic Data

Spectroscopic analysis is crucial for the structural elucidation and confirmation of 1-(2-Bromo-
5-nitrophenyl)ethanone. While a complete set of experimental spectra is not readily available
in the public domain, typical spectral features can be predicted based on the analysis of
structurally similar compounds.

H NMR Spectroscopy: The proton NMR spectrum is expected to show distinct signals for the
aromatic protons, influenced by the electron-withdrawing bromo and nitro groups, and a
characteristic singlet for the methyl protons of the acetyl group.

13C NMR Spectroscopy: The carbon NMR spectrum would reveal unique signals for each
carbon atom in the molecule, including the carbonyl carbon, the aromatic carbons, and the
methyl carbon.

Infrared (IR) Spectroscopy: The IR spectrum would likely exhibit characteristic absorption
bands for the carbonyl group (C=0) of the ketone, the aromatic C-C bonds, the C-Br bond, and
the nitro group (N-O) stretching vibrations.

Mass Spectrometry (MS): The mass spectrum is expected to show the molecular ion peak
corresponding to the molecular weight of the compound, along with fragmentation patterns
resulting from the loss of functional groups such as the methyl, acetyl, and nitro moieties.
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Synthesis and Purification

While a specific, detailed experimental protocol for the synthesis of 1-(2-Bromo-5-
nitrophenyl)ethanone is not widely published, a general approach can be inferred from the
synthesis of analogous compounds like 2-bromo-1-(3-nitrophenyl)ethanone.[7] A plausible
synthetic route involves the bromination of a suitable acetophenone precursor.

Hypothetical Synthesis Workflow
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Hypothetical Synthesis Workflow for 1-(2-Bromo-5-nitrophenyl)ethanone
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Caption: A logical workflow for the synthesis and purification of 1-(2-Bromo-5-
nitrophenyl)ethanone.

Experimental Protocol (Adapted from a similar
synthesis)[7]
o Reaction Setup: To a stirred solution of the appropriate acetophenone precursor in a suitable

solvent (e.g., chloroform), add the brominating agent (e.g., bromine) dropwise at a controlled
temperature (e.g., 0-5 °C).

» Reaction: Stir the reaction mixture at room temperature for a specified period (e.g., 2 hours).

o Work-up: Pour the reaction mixture into ice-cold water. Separate the organic layer and wash
it sequentially with water, a mild base solution (e.g., 10% aq. sodium bicarbonate), and brine.

« Isolation: Dry the organic layer over an anhydrous drying agent (e.g., NazS0Oa4) and
concentrate it under reduced pressure to obtain the crude product.

 Purification: Purify the crude product by column chromatography on silica gel using an
appropriate eluent system (e.g., a gradient of petroleum ether and ethyl acetate). Further
purification can be achieved by recrystallization from a suitable solvent.

Potential Applications in Drug Development

Substituted acetophenones are recognized as valuable scaffolds in medicinal chemistry. The
presence of the bromo and nitro functional groups on the phenyl ring of 1-(2-Bromo-5-
nitrophenyl)ethanone provides multiple reactive sites for further chemical transformations,
making it an attractive starting material for the synthesis of biologically active molecules.

Role as a Synthetic Intermediate

The bromine atom can be readily displaced by nucleophiles or participate in various cross-
coupling reactions (e.g., Suzuki, Heck, Sonogashira) to introduce diverse substituents. The
nitro group can be reduced to an amine, which is a key functional group in many
pharmaceuticals. The ketone functionality can undergo a variety of reactions, including
condensation and reduction, to build more complex molecular architectures. These
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transformations allow for the generation of libraries of compounds for screening in drug
discovery programs.

Potential Biological Activities of Derivatives

Derivatives of bromo-nitroacetophenones are being investigated for a range of pharmacological
activities. For instance, some acetophenone derivatives have shown potential as enzyme
inhibitors, which is a critical area of drug development.[8] The structural motifs accessible from
1-(2-Bromo-5-nitrophenyl)ethanone may be relevant to the development of inhibitors for
various enzymes, including protein tyrosine phosphatases and kinases.

Logical Relationship in Drug Discovery
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Role of 1-(2-Bromo-5-nitrophenyl)ethanone in Drug Discovery
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Caption: The central role of 1-(2-Bromo-5-nitrophenyl)ethanone in a typical drug discovery
workflow.

Safety and Handling
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As with any chemical compound, proper safety precautions should be taken when handling 1-
(2-Bromo-5-nitrophenyl)ethanone. It is advisable to consult the Safety Data Sheet (SDS)
provided by the supplier for detailed information on hazards, handling, and disposal. Standard
laboratory safety practices, including the use of personal protective equipment (PPE) such as
gloves, safety glasses, and a lab coat, are essential. Work should be conducted in a well-
ventilated fume hood.

Conclusion

1-(2-Bromo-5-nitrophenyl)ethanone is a chemical intermediate with considerable potential for
the synthesis of novel compounds with interesting biological activities. While there is a need for
more comprehensive data on its specific physical and chemical properties, the existing
information on related structures highlights its utility as a versatile building block in medicinal
chemistry and drug discovery. Further research into this compound and its derivatives is
warranted to fully explore its potential in the development of new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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nitrophenyl)ethanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3148593#1-2-bromo-5-nitrophenyl-ethanone-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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